2-(2-(pyrimidin-2-ylamino)thiazol-4-yl)-N-(2,2,2-trifluoroethyl)acetamide

• IUPAC Name: 2-[2-(pyrimidin-2-ylamino)-1,3-thiazol-4-yl]-N-(2,2,2-trifluoroethyl)acetamide
• InChI: InChI=1S/C11H10F3N5OS/c12-11(13,14)6-17-8(20)4-7-5-21-10(18-7)19-9-15-2-1-3-16-9/h1-3,5H,4,6H2,(H,17,20)(H,15,16,18,19)
• InChI Key: RBNAFIPOHDMUQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)NC2=NC(=CS2)CC(=O)NCC(F)(F)F
• Molecular Formula: C11H10F3N5OS
• Molecular Weight: 317.29 g/mol

Description

2-(2-(pyrimidin-2-ylamino)thiazol-4-yl)-N-(2,2,2-trifluoroethyl)acetamide, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. It is a potent and selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a critical role in B-cell receptor (BCR) signaling. Inhibition of BTK has been shown to be effective in the treatment of B-cell malignancies, such as chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL).

Scientific Research Applications

Insecticidal Applications

The compound has been used as a starting point in the synthesis of diverse heterocycles with evaluated insecticidal activities. For example, it was utilized in creating compounds assessed against the cotton leafworm, Spodoptera littoralis. This research highlights the compound's role in developing new insecticidal agents, presenting a potential avenue for agricultural applications to protect crops from pests (Fadda et al., 2017).

Antimicrobial Applications

The antimicrobial potential of heterocycles derived from this compound has also been explored. Studies have demonstrated its utility in synthesizing new molecules with significant antimicrobial properties, suggesting its potential in addressing bacterial and fungal infections. This includes work on compounds incorporating the antipyrine moiety, which were synthesized and evaluated for antimicrobial activity, revealing the compound's contribution to the development of new antimicrobial agents (Bondock et al., 2008).

Radiolabeling and Imaging Applications

In the realm of medical imaging, derivatives of this compound have been synthesized and radiolabeled for imaging purposes, such as studying the translocator protein with positron emission tomography (PET). This application underscores the compound's relevance in creating diagnostic tools and exploring biological processes at the molecular level (Dollé et al., 2008).

Synthesis of Novel Heterocyclic Compounds

Furthermore, the compound has facilitated the synthesis of novel heterocyclic compounds with potential pharmaceutical applications. This includes the development of compounds with anti-tumor activities, highlighting its significance in medicinal chemistry for synthesizing new therapeutic agents (Masaret, 2021).